Cas no 2172483-34-8 (2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)
2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
- 2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
- 2172483-34-8
- EN300-1598673
-
- Inchi: 1S/C9H14N4/c1-4-13-9(7(2)3)8(5-6-10)11-12-13/h7H,4-5H2,1-3H3
- InChI Key: OHHXNCZOCGELOB-UHFFFAOYSA-N
- SMILES: N1(CC)C(=C(CC#N)N=N1)C(C)C
Computed Properties
- Exact Mass: 178.121846464g/mol
- Monoisotopic Mass: 178.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 54.5Ų
2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598673-0.05g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 0.05g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-0.1g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 0.1g |
$1384.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-0.25g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 0.25g |
$1447.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-0.5g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 0.5g |
$1509.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-1.0g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-2.5g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 2.5g |
$3080.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-5.0g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 5g |
$4557.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-10.0g |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 10g |
$6758.0 | 2023-06-04 | ||
| Enamine | EN300-1598673-50mg |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 50mg |
$1320.0 | 2023-09-23 | ||
| Enamine | EN300-1598673-100mg |
2-[1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2172483-34-8 | 100mg |
$1384.0 | 2023-09-23 |
2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
Introduction to 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172483-34-8)
2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172483-34-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a promising candidate for various drug discovery and development initiatives.
The chemical structure of 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile consists of a 1,2,3-triazole ring substituted with an ethyl group and an isopropyl group at the 1 and 5 positions, respectively. The acetonitrile moiety attached to the triazole ring further enhances its reactivity and biological properties. This combination of functional groups provides a robust platform for exploring its potential in various biological systems.
Recent studies have highlighted the broad spectrum of biological activities exhibited by 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile. One of the most notable areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory properties, 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile has also demonstrated significant antiviral activity. Research conducted on viral infections has shown that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry and replication processes, making it a valuable lead compound for developing antiviral drugs.
In addition to its therapeutic potential, 2-1-ethyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-y\-lacetonitrile has been explored for its use in chemical synthesis and materials science. The triazole ring is known for its stability and reactivity in various chemical reactions, making it a useful building block in the synthesis of complex molecules. Recent advancements in click chemistry have further expanded the applications of triazole-containing compounds in areas such as polymer science and nanotechnology.
The pharmacokinetic properties of 2\-1\-ethyl\-5\-(propan\-2\-yl)\-)H\-1\-,3\-triazol\-4\-ylacetonitrile
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2\-1\-ethyl\-5\-(propan\-2\-yl)\-)H\-1\-,3\-triazol\-4\-ylacetonitrile
In conclusion, 2\( - 1 - ethyl - 5 - (propan - 2 - yl) - 1H - 1 , , , , , , , , , , , , , , , , , , , , , , )
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